Cas no 81816-88-8 (N-ethyl-N-(4-methoxyphenyl)-3,4-dihydro-2H-chromene-2-carboxamide)

• Product Name: N-ethyl-N-(4-methoxyphenyl)-3,4-dihydro-2H-chromene-2-carboxamide
• CAS No: 81816-88-8
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 1805044
• PubChem ID: 3067677
• Update Time: 2025-04-21

N-ethyl-N-(4-methoxyphenyl)-3,4-dihydro-2H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(4-methoxyphenyl)-3,4-dihydro-2H-chromene-2-carboxamide
• 81816-88-8
• 3,4-Dihydro-N-ethyl-N-(4-methoxyphenyl)-2H-1-benzopyran-2-carboxamide
• N-Ethyl-N-(4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide
• 2H-1-Benzopyran-2-carboxamide, 3,4-dihydro-N-ethyl-N-(4-methoxyphenyl)-
• DTXSID901002248

• Inchi： 1S/C19H21NO3/c1-3-20(15-9-11-16(22-2)12-10-15)19(21)18-13-8-14-6-4-5-7-17(14)23-18/h4-7,9-12,18H,3,8,13H2,1-2H3
• InChI Key： ZCIJZMBDXBYMAR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CCC1C(N(C1C=CC(=CC=1)OC)CC)=O

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų